Cas no 62124-56-5 (Oxazole, 2-(methylsulfinyl)-4-phenyl-)

Oxazole, 2-(methylsulfinyl)-4-phenyl- structure
62124-56-5 structure
Product Name:Oxazole, 2-(methylsulfinyl)-4-phenyl-
CAS No:62124-56-5
MF:C10H9NO2S
MW:207.248961210251
CID:457173
PubChem ID:21329716
Update Time:2025-04-19

Oxazole, 2-(methylsulfinyl)-4-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Oxazole, 2-(methylsulfinyl)-4-phenyl-
    • 2-methylsulfinyl-4-phenyl-1,3-oxazole
    • SCHEMBL11533165
    • 62124-56-5
    • 2-(Methanesulfinyl)-4-phenyl-1,3-oxazole
    • DTXSID10612517
    • Inchi: 1S/C10H9NO2S/c1-14(12)10-11-9(7-13-10)8-5-3-2-4-6-8/h2-7H,1H3
    • InChI Key: RNOKFJMXGUXDFP-UHFFFAOYSA-N
    • SMILES: S(C)(C1=NC(=CO1)C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 207.03547
  • Monoisotopic Mass: 207.03539970g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 216
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 62.3Ų

Experimental Properties

  • PSA: 43.1
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